Cas no 2138150-03-3 (2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2138150-03-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6066453
• PubChem ID: 165788328
• Update Time: 2025-07-21

2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801532
• 2138150-03-3
• 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H19NO2/c1-17-11-5-4-10-7-14(16)13(6-9-2-3-9)15-12(10)8-11/h4-5,8-9,13-16H,2-3,6-7H2,1H3
• InChI Key： DSEXDWFWADAOSH-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC(=CC=2NC1CC1CC1)OC

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

Introduction to 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138150-03-3) and Its Emerging Applications in Chemical Biology

The compound 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138150-03-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This tetrahydroquinoline derivative, characterized by its unique structural motifs—including a cyclopropylmethyl substituent and a methoxy group—has garnered attention due to its distinct pharmacophoric features and promising biological activities. The integration of these structural elements not only enhances the compound's solubility and metabolic stability but also modulates its interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.

In recent years, the exploration of tetrahydroquinoline scaffolds has expanded dramatically, driven by their versatility in mimicking natural product structures and their ability to engage with a wide array of biological pathways. The presence of the 7-methoxy group in this compound is particularly noteworthy, as it has been shown to influence electronic properties and binding affinity in several heterocyclic systems. This modification contributes to the molecule's overall bioactivity profile, enabling it to interact with enzymes and receptors in a manner that may be therapeutically relevant.

The cyclopropylmethyl moiety further distinguishes this compound from other tetrahydroquinoline derivatives. Cyclopropane rings are known for their strained three-membered carbon frameworks, which can enhance binding interactions through favorable entropic contributions upon ring opening. This structural feature has been leveraged in various drug candidates to improve pharmacokinetic properties and target specificity. In the context of 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol, this substitution may contribute to enhanced binding affinity or altered selectivity profiles when tested against biological targets.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in addressing neurological disorders, infectious diseases, and cancer. The structural framework of this compound aligns well with known pharmacological targets, including serine/threonine kinases and G protein-coupled receptors (GPCRs). The 3-hydroxyl group further provides a site for potential functionalization or interaction with biological partners, offering flexibility in medicinal chemistry derivatization efforts.

One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutics. Preclinical investigations have begun to explore its efficacy in models relevant to inflammation and neurodegeneration. The methoxy substitution at the 7-position appears to modulate redox-sensitive pathways, suggesting that this molecule could exhibit antioxidant or anti-inflammatory effects. Such properties are particularly relevant given the growing understanding of redox dysregulation in disease pathogenesis.

The synthesis of 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol presents an interesting challenge due to the complexity of its core structure. Advanced synthetic methodologies have been employed to construct the tetrahydroquinoline backbone while introducing the cyclopropylmethyl and methoxy groups with high regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have proven instrumental in establishing key carbon-carbon bonds within the molecule. Additionally, protecting group strategies have been utilized to ensure that functionalized intermediates remain stable during subsequent transformations.

The stereochemistry of this compound is another critical consideration in its development as a potential therapeutic agent. The tetrahydroquinoline ring possesses four stereocenters, which can significantly influence its biological activity. Current research efforts are focused on optimizing stereochemical purity through enantioselective synthesis methods. Advances in asymmetric catalysis have enabled more efficient access to enantiomerically pure forms of this derivative, paving the way for structure-activity relationship (SAR) studies.

In parallel with synthetic advancements, computational modeling has played an increasingly pivotal role in understanding the interactions between 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol and biological targets. Molecular docking simulations have been employed to predict binding modes and affinity profiles against key proteins implicated in disease pathways. These virtual screening approaches have accelerated the identification of promising derivatives for further experimental validation.

The growing interest in this compound underscores its potential as a building block for next-generation therapeutics. Its unique structural features—combining a cyclopropylmethyl group with methoxy substitution on a tetrahydroquinoline scaffold—make it an attractive candidate for further exploration by medicinal chemists and biologists alike. As research continues to uncover new biological functions associated with tetrahydroquinoline derivatives, compounds like 2-(Cyclopropylmethyl)-7-methoxy-1,2,3,4-tetrahydroquinolin-3-ol are poised to make significant contributions to therapeutic innovation.